Cas no 946271-97-2 (N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide
• CAS No: 946271-97-2
• MF: C₂₁H₁₇N₃O₃S₂
• MW: 423.50798201561
• CID: 6233913
• PubChem ID: 25283059
• Update Time: 2025-06-16

N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide
• F5034-0504
• N-(2-((2-(methylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)benzofuran-2-carboxamide
• 946271-97-2
• AKOS024492762
• N-[2-[2-(methylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]-1-benzofuran-2-carboxamide
• N-(2-{[(methylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide
• CCG-346606

• Inchi： 1S/C21H17N3O3S2/c1-22-17(25)12-28-21-23-18(13-7-3-2-4-8-13)20(29-21)24-19(26)16-11-14-9-5-6-10-15(14)27-16/h2-11H,12H2,1H3,(H,22,25)(H,24,26)
• InChI Key： PKWPVIOEFBZQPY-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1NC(C1=CC2C=CC=CC=2O1)=O)SCC(NC)=O

Computed Properties

• Exact Mass: 423.07113376g/mol
• Monoisotopic Mass: 423.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 138Ų

Additional information on N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide

Professional Introduction to N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide (CAS No. 946271-97-2)

N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide, identified by its CAS number 946271-97-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, featuring a benzofuran core appended with a thiazole ring and various functional groups, contributes to its unique chemical and pharmacological properties.

The molecular structure of N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide is characterized by several key functional groups. The presence of a benzofuran moiety provides a rigid aromatic backbone, which is often conducive to binding interactions with biological targets. Additionally, the thiazole ring introduces sulfur atoms into the structure, which can enhance the compound's solubility and bioavailability. The methylcarbamoyl and methylsulfanyl groups further contribute to the molecule's complexity and may play crucial roles in modulating its biological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. The compound N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide has been studied for its potential pharmacological effects. Preliminary research suggests that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have indicated that it could interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in cancer cells.

The benzofuran moiety in the structure of this compound is particularly noteworthy, as benzofuran derivatives have shown considerable promise in medicinal chemistry. These derivatives often exhibit strong binding affinities to biological targets due to their ability to form stable hydrophobic interactions and π-stacking interactions. The phenyl group attached to the thiazole ring further enhances the molecule's ability to interact with biological targets, providing additional binding sites for potential therapeutic effects.

The methylcarbamoyl group is another critical feature of this compound. This functional group can participate in hydrogen bonding interactions with biological targets, thereby increasing the compound's binding affinity. Additionally, the methylsulfanyl group introduces a sulfur atom into the structure, which can enhance the compound's solubility in both aqueous and organic solvents. This improved solubility profile is often beneficial for drug delivery systems and formulation development.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of novel compounds like N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide. Molecular docking studies have been performed to evaluate its potential binding interactions with various biological targets. These studies have revealed that this compound may bind to enzymes and receptors involved in cancer cell proliferation, inflammation, and other disease pathways. Such findings provide valuable insights into the potential therapeutic applications of this molecule.

In addition to computational studies, experimental investigations have also been conducted to assess the pharmacological effects of this compound. In vitro assays have demonstrated that it can inhibit the activity of certain kinases and other enzymes involved in disease pathways. These results are encouraging and suggest that further development of this compound could lead to novel therapeutic agents for treating various diseases.

The synthesis of complex organic compounds like N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide requires meticulous planning and execution. Advanced synthetic techniques must be employed to construct the intricate molecular framework while maintaining high yields and purity. Researchers have developed multi-step synthetic routes that involve key transformations such as condensation reactions, cyclization processes, and functional group modifications. These synthetic strategies ensure that the final product is obtained in a form suitable for further biological evaluation.

The development of novel pharmaceutical agents is a complex process that involves numerous stages from discovery to commercialization. The compound N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide represents an important step in this process. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.

In conclusion, N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-1-benzofuran-2-carboxamide (CAS No. 946271-97) is a structurally complex organic compound with significant potential for therapeutic applications. Its unique molecular architecture and functional groups contribute to its promising biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and developing novel drug candidates based on its structure. As advancements continue in pharmaceutical chemistry and biochemistry, compounds like this one are expected to play a crucial role in addressing unmet medical needs.